Cas no 139347-65-2 (5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 139347-65-2
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• MDL: MFCD00186376
• CID: 1267427
• PubChem ID: 15145035
• Update Time: 2025-06-20

5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-(1-methylethyl)-1-phenyl-
• 5-Chloro-3-isopropyl-1-phenylpyrazole-4-carboxaldehyde
• 5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
• Z335453904
• G38016
• AKOS009186701
• MFCD00186376
• 5-chloro-3-isopropyl-1-phenyl-1H-pyrazole-4-carbaldehyde
• 139347-65-2
• J-007269
• 5-chloro-1-phenyl-3-propan-2-ylpyrazole-4-carbaldehyde
• EN300-31843

• MDL： MFCD00186376
• Inchi： 1S/C13H13ClN2O/c1-9(2)12-11(8-17)13(14)16(15-12)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key： OSPKUZNNNGNAAC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C(C)C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.07179
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89